8-Chloro-2,3-dimethylquinolin-4-ol

• IUPAC Name: 8-chloro-2,3-dimethyl-1H-quinolin-4-one
• InChI: InChI=1S/C11H10ClNO/c1-6-7(2)13-10-8(11(6)14)4-3-5-9(10)12/h3-5H,1-2H3,(H,13,14)
• InChI Key: WTXKTFUXPMJFQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C(C1=O)C=CC=C2Cl)C
• Molecular Formula: C11H10ClNO
• DSSTOX Substance ID: DTXSID701297532
• Molecular Weight: 207.65 g/mol
• CAS RN: 1203-48-1

Description

Synthesis Analysis

There are several methods for the synthesis of 8-chloro-2,3-dimethylquinolin-4-ol, including the reaction of 2-amino-4,5-dimethylquinoline with thionyl chloride, the condensation of 2,3-dimethylquinoxaline with 2-chloro-1,3-dimethylimidazolinium chloride, and by using 8-chloroquinoline-2-carbaldehyde with ammonium acetate in the presence of acetic acid.

Molecular Structure Analysis

The molecular formula of 8-Chloro-2,3-dimethylquinolin-4-ol is C11H10ClNO. The molecular weight is 207.66 g/mol.

Chemical Reactions Analysis

8-Chloro-2,3-dimethylquinolin-4-ol is a versatile compound used in various applications, including drug discovery, synthesis of organic compounds, and probing biological systems.

Scientific Research Applications

Antifungal Applications

Studies have shown that derivatives of 8-Chloro-2,3-dimethylquinolin-4-ol exhibit excellent antifungal efficacy. For instance, certain derivatives have shown 100% protective efficacy against Pyricularia oryae at specific concentrations. This indicates its potential as a lead compound in developing antifungal agents.

Mechanism of Action

Target of Action

• The close proximity of the hydroxyl group (attached to position 8) to the heterocyclic nitrogen makes 8-HQ a good monoprotic bidentate chelating agent. It can form complexes with various metal ions, including Cu²⁺, Zn²⁺, Bi²⁺, Mn²⁺, Mg²⁺, Cd²⁺, Ni²⁺, Fe³⁺, and Al³⁺ .

Mode of Action

• The rigid and planar quinoline ring structure, along with the chlorine atom (electron-withdrawing effect) and the hydroxyl group (potential hydrogen bonding), contributes to its activity.